N-(3,4-dimethoxyphenyl)-2-{3-[(3-ethyl-1,2,4-oxadiazol-5-yl)methyl]-4-oxo-3,4-dihydro-5H-pyrimido[5,4-b]indol-5-yl}acetamide

• IUPAC Name: N-[(3-chloro-4-fluorophenyl)methyl]-1-(2-fluorophenyl)-5-pyridin-3-yltriazole-4-carboxamide
• InChI: InChI=1S/C21H14ClF2N5O/c22-15-10-13(7-8-16(15)23)11-26-21(30)19-20(14-4-3-9-25-12-14)29(28-27-19)18-6-2-1-5-17(18)24/h1-10,12H,11H2,(H,26,30)
• InChI Key: CIPWQHZLLRTWFG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)N2C(=C(N=N2)C(=O)NCC3=CC(=C(C=C3)F)Cl)C4=CN=CC=C4)F
• Molecular Formula: C21H14ClF2N5O
• Molecular Weight: 425.8 g/mol

Description

Complex organic compounds, including the one specified, are often of interest in medicinal chemistry and materials science due to their unique properties and potential applications. Their synthesis, molecular structure, chemical reactions, and properties are key areas of research that help in understanding their functionality and potential uses.

Synthesis Analysis

Synthesis of complex organic molecules often involves multi-step reactions, starting from simpler precursors. Techniques like carbodiimide condensation are commonly employed for creating amide bonds, which could be relevant for assembling parts of the target molecule (Yu et al., 2014). Furthermore, the use of amidoximes for the formation of heterocyclic structures, as well as reactions involving dimethylformamide diethylacetal for introducing tetrazole derivatives, represent sophisticated synthetic routes that might be applicable (Kanno et al., 1991).

Molecular Structure Analysis

Characterizing the molecular structure of complex organic compounds is crucial for understanding their chemical behavior. Techniques such as IR, NMR, and X-ray diffraction are fundamental tools for this purpose. Single-crystal X-ray diffraction, for instance, offers precise information on the molecular and crystal structure, providing insights into the arrangement of atoms within the molecule (Yu et al., 2014).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. The specific mechanism of action for this compound is not available in the searched resources.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. Unfortunately, the specific safety and hazard information for this compound is not available in the searched resources.